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Compound of Interest

Compound Name: Stiolto Respimat

CAS No.: 1589477-29-1

Cat. No.: B1257873

Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of Stiolto Respimat® (tiotropium

bromide and olodaterol hydrochloride) inhalation spray in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for Stiolto Respimat® in the laboratory?

A1: Stiolto Respimat® should be stored at controlled room temperature, 20°C to 25°C (68°F

to 77°F), with excursions permitted between 15°C and 30°C (59°F and 86°F).[1] It is

recommended to protect the product from freezing.

Q2: What is the approved shelf-life and in-use stability of Stiolto Respimat®?

A2: The approved shelf-life for the unopened product is 36 months when stored at the

recommended conditions.[1] After the cartridge is inserted into the Respimat® inhaler, it has an

in-use stability of 3 months.[1]
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Q3: Are the active pharmaceutical ingredients (APIs), tiotropium bromide and olodaterol

hydrochloride, sensitive to light?

A3: Olodaterol hydrochloride has shown sensitivity to light when in solution.[2] Tiotropium

bromide is also known to be sensitive to light when dissolved in water.[2] Therefore, it is

advisable to protect solutions containing these compounds from light during experiments.

Q4: What are the known degradation pathways for the active ingredients under stress

conditions?

A4: Forced degradation studies on olodaterol hydrochloride have shown it degrades under

acidic, alkaline, oxidative, thermal, and photolytic stress conditions.[3][4] Eleven degradation

products of olodaterol have been identified.[3][4] Tiotropium bromide is known to be susceptible

to hydrolysis.

Q5: Can Stiolto Respimat® be used beyond its expiration date for research purposes?

A5: Using Stiolto Respimat® beyond its expiration date is not recommended for experiments

where precise dosage and stability are critical, as the integrity and performance of the drug

product cannot be guaranteed.
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Issue Possible Cause Recommended Action

Inconsistent analytical results

Improper storage leading to

degradation of one or both

active ingredients.

Verify that the product has

been stored according to the

recommended conditions

(20°C to 25°C). Protect any

prepared solutions from light.

Inaccurate sample preparation

from the Respimat® device.

Ensure the device is primed

correctly before extracting a

sample. A consistent and

validated method for sample

extraction from the metered-

dose inhaler should be used.

Precipitation in prepared

solutions

Exceeding the solubility of

tiotropium bromide or

olodaterol hydrochloride in the

chosen solvent.

Tiotropium bromide is slightly

soluble in water and methanol.

Olodaterol hydrochloride is

sparingly-slightly soluble in

water and slightly soluble in

ethanol. Consider the solubility

characteristics when preparing

solutions.

Unexpected peaks in

chromatogram

Degradation of the active

ingredients or interaction with

excipients.

Refer to forced degradation

studies to identify potential

degradation products.[3][4]

Ensure the analytical method

is stability-indicating.

Data Presentation: Stability and Storage Parameters
Table 1: Recommended Storage and Stability of Stiolto Respimat®
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Parameter Condition

Storage Temperature 20°C to 25°C (68°F to 77°F)

Permitted Excursions 15°C to 30°C (59°F to 86°F)

Shelf-Life (unopened) 36 months

In-Use Stability 3 months after cartridge insertion

Table 2: Summary of Forced Degradation Conditions for Olodaterol HCl

Stress Condition Reagent/Method

Acid Hydrolysis 0.5 N HCl

Base Hydrolysis 0.1 N NaOH

Oxidation 30% Hydrogen Peroxide

Thermal Degradation 60°C

Photolytic Degradation Exposure to UV light

Experimental Protocols
Key Experiment: Stability-Indicating RP-HPLC Method for Simultaneous Estimation of

Tiotropium Bromide and Olodaterol Hydrochloride

This method is adapted from a validated procedure for the simultaneous estimation of these

compounds and can be used to assess the stability of Stiolto Respimat® samples.[3][4]

1. Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

Mobile Phase: 20 mM anhydrous KH2PO4 (containing 0.2% triethylamine, v/v, pH adjusted

to 6 with orthophosphoric acid) : methanol (55:45, v/v).[4]
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Flow Rate: 1 mL/min.[4]

Detection Wavelength: 240 nm.

Column Temperature: 30°C.

Injection Volume: 100 µL.

2. Standard and Sample Preparation:

Standard Stock Solutions: Prepare individual stock solutions of tiotropium bromide and

olodaterol hydrochloride in a suitable diluent (e.g., a mixture of the mobile phase buffer and

acetonitrile in a 70:30 v/v ratio).

Working Standard Solution: Prepare a mixed working standard solution by diluting the stock

solutions to a known concentration within the linear range of the assay.

Sample Preparation from Stiolto Respimat®:

Prime the Stiolto Respimat® inhaler as per the manufacturer's instructions.

Discharge a known number of actuations into a specific volume of diluent in a volumetric

flask.

Sonicate the solution for a few minutes to ensure complete dissolution.

Dilute to the final volume with the diluent.

Filter the solution through a 0.45 µm filter before injection.

3. Analysis:

Inject the standard and sample solutions into the HPLC system.

Identify the peaks of tiotropium and olodaterol based on their retention times compared to

the standard.

Quantify the amount of each active ingredient in the sample using the peak areas.
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Caption: Workflow for HPLC-based stability assessment of Stiolto Respimat®.
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Caption: Potential degradation pathways for Stiolto Respimat® under stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://africaresearchconnects.com/paper/153812eb4ca9d40fc8e00cfa235307ec4f33c52b27259203392f74ee1d4bb5ae/
https://www.researchgate.net/publication/320221019_Development_and_Validation_of_RP-HPLC_Method_for_Simultaneous_Estimation_of_Tiotropium_Bromide_Formoterol_Fumarate_and_Olodaterol_HCl_in_Bulk_and_Metered_Dose_Aerosols_Application_to_Olodaterol_HCl_Fo
https://www.benchchem.com/product/b1257873/docs#stiolto-respimat-technical-support-center-for-laboratory-professionals
https://www.benchchem.com/product/b1257873/docs#stiolto-respimat-technical-support-center-for-laboratory-professionals
https://www.benchchem.com/product/b1257873/docs#stiolto-respimat-technical-support-center-for-laboratory-professionals
https://www.benchchem.com/product/b1257873/docs#stiolto-respimat-technical-support-center-for-laboratory-professionals
https://www.benchchem.com/product/b1257873?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

